Technical Guide: Reactivity & Synthesis of 5-Vinyl-1,6-Naphthyridine
[1][2] Executive Summary This technical guide provides an in-depth analysis of the 5-vinyl-1,6-naphthyridine scaffold (CAS: 1824099-85-5), a critical intermediate in the synthesis of bioactive heterocyclic compounds.[1][...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary
This technical guide provides an in-depth analysis of the 5-vinyl-1,6-naphthyridine scaffold (CAS: 1824099-85-5), a critical intermediate in the synthesis of bioactive heterocyclic compounds.[1][2] The C5 position of the 1,6-naphthyridine ring system is electronically unique, situated alpha to the N6 nitrogen. This placement imparts significant electron-withdrawing character to the attached vinyl group, rendering it a highly reactive Michael acceptor and a potent dienophile.[2] This guide details the electronic basis of this reactivity, validated synthetic protocols for its installation, and its downstream applications in medicinal chemistry, particularly for kinase inhibitors and pain management therapeutics.
Electronic Structure & Reactivity Profile[1]
The C5 "Alpha-N" Effect
The reactivity of the vinyl group at the C5 position is governed by its proximity to the N6 nitrogen atom. Unlike the C2 or C3 positions, C5 is directly adjacent to the pyridine-like nitrogen (N6) and the bridgehead carbon (C4a).
Inductive Withdrawal (-I): The electronegative N6 atom exerts a strong inductive pull, reducing electron density at C5.
Resonance Effects (-M): The ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
-system of the vinyl group conjugates with the electron-deficient naphthyridine ring.[2] Resonance contributors place a partial positive charge on the -carbon of the vinyl group, activating it toward nucleophilic attack.
Comparative Reactivity
The 5-vinyl-1,6-naphthyridine moiety behaves analogously to 2-vinylpyridine or 1-vinylisoquinoline .[1][2][3] It is significantly more electrophilic than styrene due to the diazanaphthalene core.
Feature
5-Vinyl-1,6-Naphthyridine
Styrene
2-Vinylpyridine
Electronic Nature
Electron-Deficient
Electron-Neutral
Electron-Deficient
Primary Reactivity
Michael Addition, Inverse DA
Electrophilic Addition
Michael Addition
Polymerization
Anionic > Radical
Radical
Anionic/Radical
Coordination
Bidentate (N1/N6 potential)
None
Monodentate (N)
Mechanistic Pathway Visualization
The following diagram illustrates the electronic activation and subsequent reactivity pathways for the C5-vinyl group.
Figure 1: Electronic activation pathways of 5-vinyl-1,6-naphthyridine driven by the N6-nitrogen atom.[1][2]
The most robust method for installing the vinyl group at C5 is the palladium-catalyzed cross-coupling of 5-chloro-1,6-naphthyridine with potassium vinyltrifluoroborate .[1][2] This method avoids the toxicity of tin reagents (Stille coupling) and offers high yields.
Due to the electron-poor nature of the vinyl group, it readily undergoes conjugate addition with amines, a key step in synthesizing kinase inhibitor libraries.
Protocol (General Amine Addition):
Dissolve 5-vinyl-1,6-naphthyridine (1.0 equiv) in ethanol or acetonitrile.[1][2]
Add the primary or secondary amine (1.2 equiv).
Optional: Add a catalytic amount of acetic acid or triethylamine depending on the amine's basicity.
Stir at 60°C for 4–8 hours.
Concentrate in vacuo.[2] The product is often pure enough for subsequent steps or can be recrystallized.
Applications in Drug Discovery
The 5-vinyl-1,6-naphthyridine scaffold is a "privileged structure" in medicinal chemistry.[1][2] Its primary utility lies in its ability to covalently modify cysteine residues in proteins (targeted covalent inhibitors) or to serve as a rigid linker in fragment-based drug design.[1][2]
Therapeutic Areas
Kinase Inhibition: The naphthyridine core mimics the adenine ring of ATP, allowing it to bind in the kinase hinge region. The vinyl group can act as a "warhead" to form covalent bonds with non-catalytic cysteines (e.g., in EGFR or BTK inhibitors).
Pain Management: Derivatives of 1,6-naphthyridine have been disclosed in patents (e.g., WO2023205463) for treating neuropathic pain, where the C5 substituent tunes the solubility and metabolic stability of the drug candidate.
Structural Data & Properties
Property
Value
Notes
Molecular Weight
156.19 g/mol
Fragment-like space
cLogP
~1.8
Favorable for CNS penetration
H-Bond Acceptors
2 (N1, N6)
Interaction with hinge region
Topological Polar Surface Area
~26 Ų
High membrane permeability
Synthesis Workflow Diagram
The following Graphviz diagram outlines the logical flow from raw materials to the final functionalized drug scaffold.
Figure 2: Step-wise synthetic route to 5-vinyl-1,6-naphthyridine from commodity chemicals.
References
Synthesis of Heteroaryl Compounds for Pain Treatment
Title: Heteroaryl compounds for the treatment of pain (WO2023205463A1)
Source: WIPO / Google Patents
URL:[1][2]
Relevance: Provides the specific Suzuki coupling protocol for 5-vinyl-1,6-naphthyridine.[1][2]
Reactivity of Vinyl-Naphthyridines
Title: Synthesis, characterization, photoinduced isomerization, and spectroscopic properties of vinyl-1,8-naphthyridine derivatives
Source: PubMed (Inorg Chem. 2010)
URL:[Link]
Relevance: Establishes the reactivity profile and metal coordination capability of vinyl-naphthyridine isomers.
Technical Guide: Medicinal Chemistry Applications of 5-Vinyl-1,6-Naphthyridine
Executive Summary In the landscape of modern drug discovery, Targeted Covalent Inhibitors (TCIs) have evolved from "risky" assets to cornerstones of precision oncology and immunology (e.g., Ibrutinib, Osimertinib). While...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the landscape of modern drug discovery, Targeted Covalent Inhibitors (TCIs) have evolved from "risky" assets to cornerstones of precision oncology and immunology (e.g., Ibrutinib, Osimertinib). While acrylamides remain the industry standard for cysteine targeting, their high reactivity can lead to off-target toxicity.
5-Vinyl-1,6-naphthyridine represents a distinct class of "tunable" electrophiles. By leveraging the electron-deficient 1,6-naphthyridine scaffold, the C5-vinyl group functions as a latent Michael acceptor. This architecture offers a strategic advantage: it maintains the privileged kinase-binding properties of the naphthyridine core while presenting a covalent warhead with reactivity intermediate between acrylamides (high) and vinyl sulfonamides (low).
This guide details the chemical rationale, synthetic pathways, and medicinal applications of this scaffold, providing a roadmap for its integration into lead optimization programs.
Chemical Architecture & Reactivity Profile
The 1,6-Naphthyridine Scaffold
The 1,6-naphthyridine system consists of two fused pyridine rings (diazanaphthalene).[1][2] Its physicochemical profile is characterized by:
Lipophilicity (cLogP): Lower than quinoline analogs, improving water solubility.
H-Bonding: N1 and N6 provide distinct vectors for hydrogen bonding in the ATP-binding pocket of kinases.
The C5-Vinyl Warhead (Electronic Activation)
The positioning of the vinyl group at C5 is critical. C5 is located
to the N6 nitrogen.
Mechanism: The electronegative N6 atom exerts a strong inductive (-I) and mesomeric (-M) effect.
Conjugation: The vinyl double bond is conjugated with the N6-C5 imine-like bond.
Nucleophilic Attack: Upon approach of a nucleophile (e.g., Cysteine-SH), the electron density is delocalized onto the N6 nitrogen, stabilizing the transition state.
Unlike acrylamides, which rely on a carbonyl electron sink, 5-vinyl-1,6-naphthyridine relies on the aza-arene ring itself. This results in a "softer" electrophile, potentially reducing covalent binding to non-catalytic surface cysteines (glutathione sparing).
Synthetic Methodologies
Accessing the 5-vinyl-1,6-naphthyridine core requires regioselective functionalization. The most robust pathway utilizes a 5,7-ditriflate intermediate , allowing for sequential cross-coupling.
Primary Synthetic Route: The Ditriflate Divergence
This protocol allows for the installation of the vinyl group at C5 while preserving C7 for solubility-enhancing groups (e.g., morpholine, piperazine).
Step 1: Construction of the Naphthyridine Core
Reagents: 2-Chloronicotinic ester, Acetonitrile, Base (LiHMDS/LDA).
Reaction: Condensation followed by acid-mediated cyclization yields 1,6-naphthyridine-5,7-dione .
Note: This intermediate is bench-stable but highly reactive toward Pd-catalyzed couplings.
Step 3: Regioselective C5-Vinylation
Reagents: Potassium vinyltrifluoroborate,
, , Ethanol/THF.
Conditions: Controlled temperature (
) favors reaction at the more electrophilic C5 position (sterically less hindered than C7 in some substitution patterns, though electronic differentiation is the primary driver).
Visualization of Synthetic Logic
The following diagram illustrates the decision tree for synthesizing C5-functionalized variants.
Caption: Figure 1. Divergent synthesis via the bis-triflate intermediate allows regioselective installation of the C5-vinyl warhead.
Medicinal Chemistry Applications
Covalent Kinase Inhibition
The primary application of 5-vinyl-1,6-naphthyridine is targeting cysteines located in the Solvent Front or P-loop of kinases (e.g., EGFR, BTK, JAK3).
Binding Mode: The naphthyridine core binds in the ATP pocket (hinge region). The C5 vector points toward the solvent channel, positioning the vinyl group adjacent to a non-catalytic cysteine (e.g., Cys797 in EGFR).
Reaction: Michael addition forms a stable C-S bond.
Advantage: Unlike quinazoline-based inhibitors (e.g., Afatinib) which use an amide linker, the vinyl-naphthyridine is a "zero-linker" warhead. The electrophile is directly fused to the aromatic system, reducing rotational freedom and entropic penalty upon binding.
Fragment-Based Drug Discovery (FBDD)
5-vinyl-1,6-naphthyridine serves as an excellent fragment for covalent screening .
Molecular Weight: ~156 Da (Core + Vinyl).
Ligand Efficiency (LE): High. A covalent hit with this small fragment indicates a highly specific interaction geometry.
Diversity-Oriented Synthesis (DOS) Handle
Beyond covalent inhibition, the vinyl group acts as a versatile synthetic handle for library generation:
Cyclopropanation: To rigidify side chains.
Olefin Metathesis: To macrocyclize the inhibitor (stapling).
Hydroboration/Oxidation: To access chiral alcohols for solubility tuning.
Experimental Protocols
Protocol A: Synthesis of 5-Vinyl-1,6-naphthyridine (Representative Scale)
Objective: Selective mono-vinylation of 1,6-naphthyridine-5,7-diyl bis(trifluoromethanesulfonate).
Setup: Flame-dry a 50 mL Schlenk flask. Purge with Argon.
Reagents:
Bis-triflate substrate (1.0 eq, 1.0 mmol)
Potassium vinyltrifluoroborate (1.1 eq, 1.1 mmol)
(0.05 eq)
(3.0 eq)
Solvent: n-Propanol/THF (3:1, degassed).
Procedure:
Dissolve substrate and catalyst in solvent.
Add base and vinyl boronate.
Heat to 60°C for 4 hours. Critical: Monitor by LCMS. Higher temperatures may lead to bis-vinylation.
Workup:
Dilute with EtOAc, wash with brine.
Dry over
, concentrate.
Purification: Flash chromatography (Hexanes/EtOAc). The vinyl product is typically less polar than the bis-triflate.
Validation:
1H NMR (400 MHz, CDCl3): Look for characteristic vinyl protons (dd) at
6.8–7.5 ppm. The disappearance of one triflate signal in 19F NMR confirms mono-substitution.
Protocol B: Glutathione (GSH) Reactivity Assay
Objective: Assess the "tunability" of the warhead to ensure metabolic stability.
Preparation: Prepare a 10 mM stock of 5-vinyl-1,6-naphthyridine in DMSO.
Incubation:
Mix compound (50
M final) with reduced GSH (5 mM, 100x excess) in PBS (pH 7.4) at 37°C.
Include an internal standard (e.g., Naproxen).
Analysis:
Sample at t = 0, 15, 30, 60, 120, 240 min.
Quench with Formic Acid (1%).
Analyze by HPLC-MS/MS.
Calculation: Plot ln[Compound] vs. time to determine
.
Target Profile:
min (indicates low non-specific reactivity).
Comparison: Acrylamide controls typically have
min.
Mechanism of Action Diagram
The following diagram details the molecular mechanism of cysteine targeting by the scaffold.
Caption: Figure 2. Kinetic mechanism of covalent inhibition. The N6 nitrogen activates the C5-vinyl group for nucleophilic attack by the cysteine thiolate.
References
Synthesis of 1,6-Naphthyridines
Title: Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditrifl
The Architectural Versatility of 5-Substituted 1,6-Naphthyridines: A Technical Guide for Drug Discovery
Foreword: The Enduring Appeal of the Naphthyridine Scaffold In the landscape of medicinal chemistry, certain heterocyclic scaffolds consistently emerge as privileged structures, offering a robust framework for the develo...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Enduring Appeal of the Naphthyridine Scaffold
In the landscape of medicinal chemistry, certain heterocyclic scaffolds consistently emerge as privileged structures, offering a robust framework for the development of novel therapeutics. The 1,6-naphthyridine core, a bicyclic system composed of two fused pyridine rings, is a prominent member of this esteemed class.[1][2] Its inherent planarity, hydrogen bonding capabilities, and potential for diverse substitution patterns have made it a cornerstone in the design of molecules targeting a wide array of biological targets.[3][4] This guide delves into the nuanced world of 5-substituted 1,6-naphthyridines, providing a comprehensive overview of their synthesis, structure-activity relationships (SAR), and therapeutic potential for researchers, scientists, and drug development professionals.
The Strategic Importance of the C5 Position
The 1,6-naphthyridine scaffold presents multiple positions for substitution, each offering a unique vector for modulating the physicochemical and pharmacological properties of the resulting molecule. The C5 position, in particular, holds strategic significance. Its proximity to the N6 nitrogen atom and its projection into a distinct spatial region allow for tailored interactions with the active sites of various enzymes and receptors. As we will explore, modification at this position can profoundly influence target affinity, selectivity, and pharmacokinetic profiles.
Synthetic Strategies for C5 Functionalization: A Chemist's Toolkit
The introduction of diverse substituents at the C5 position of the 1,6-naphthyridine core is a key objective for medicinal chemists. Several synthetic strategies have been developed to achieve this, ranging from classical approaches to modern catalytic methods.
Building from Precursors: The Power of Halogenated Intermediates
A common and effective strategy for C5 functionalization involves the use of a 5-halo-1,6-naphthyridine intermediate. This halogen atom, typically chlorine or bromine, serves as a versatile handle for a variety of cross-coupling and nucleophilic substitution reactions.
Transition metal-catalyzed cross-coupling reactions are a mainstay of modern organic synthesis, and they have been successfully applied to the C5-functionalization of 1,6-naphthyridines.
Palladium-Catalyzed Reactions: Palladium catalysts are widely used for the formation of carbon-carbon and carbon-heteroatom bonds. For instance, the Suzuki-Miyaura coupling of a 5-halo-1,6-naphthyridine with a boronic acid or ester can be employed to introduce a wide range of aryl and heteroaryl substituents at the C5 position. Similarly, the Heck reaction allows for the introduction of alkenyl groups.
Cobalt-Catalyzed Alkylation and Arylation: Cobalt catalysis has emerged as a powerful and often more sustainable alternative to palladium. Cobalt catalysts can effectively mediate the coupling of 5-chloro-1,6-naphthyridines with Grignard reagents (organomagnesium compounds) to introduce both alkyl and aryl groups at the C5 position.
Below is a generalized experimental protocol for a cobalt-catalyzed C5-alkylation, based on established methodologies for similar transformations.
Experimental Protocol: Cobalt-Catalyzed C5-Alkylation of 5-Chloro-1,6-Naphthyridine
Materials:
5-Chloro-1,6-naphthyridine
Alkyl- or Aryl-magnesium bromide (Grignard reagent, ~1.5 equivalents)
Cobalt(II) chloride (CoCl₂, ~5 mol%)
Anhydrous tetrahydrofuran (THF)
Anhydrous diethyl ether
Saturated aqueous ammonium chloride solution
Sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add 5-chloro-1,6-naphthyridine and anhydrous THF.
Cool the solution to -20 °C in a cryocooler or a suitable cooling bath.
Add the Grignard reagent dropwise to the cooled solution.
In a separate flask, prepare a solution of CoCl₂ in anhydrous THF.
Add the CoCl₂ solution to the reaction mixture dropwise.
Allow the reaction to stir at -20 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
Extract the aqueous layer with diethyl ether (3 x volume).
Combine the organic layers and dry over anhydrous sodium sulfate.
Filter and concentrate the solvent under reduced pressure.
Purify the crude product by silica gel column chromatography to obtain the desired 5-substituted 1,6-naphthyridine.
Self-Validation: The success of this protocol relies on the strict exclusion of moisture and air, as Grignard reagents are highly reactive. The use of anhydrous solvents and an inert atmosphere is critical. The reaction progress should be carefully monitored by TLC to avoid the formation of side products. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.
A Modern Approach: The Versatility of 1,6-Naphthyridine-5,7-ditriflates
A more recent and highly versatile method for the synthesis of substituted 1,6-naphthyridines involves the use of 1,6-naphthyridine-5,7-ditriflates as key intermediates.[1] This approach allows for the sequential and regioselective introduction of a wide range of nucleophiles at the C5 and C7 positions.
The synthesis begins with the construction of a 1,6-naphthyridine-5,7-dione, which is then treated with triflic anhydride to generate the highly reactive ditriflate. The C5-triflate is more susceptible to nucleophilic attack than the C7-triflate, allowing for selective functionalization at the C5 position.[1]
Caption: Synthetic pathway via a 1,6-naphthyridine-5,7-ditriflate intermediate.
This methodology offers significant advantages in terms of efficiency and the ability to rapidly generate a library of diverse 5-substituted and 5,7-disubstituted 1,6-naphthyridines. The regioselectivity of the first nucleophilic substitution at C5 is a key feature of this approach.
Direct C-H Functionalization: The Next Frontier
Direct C-H functionalization represents a paradigm shift in organic synthesis, offering a more atom- and step-economical approach to creating complex molecules. While still an emerging area for the 1,6-naphthyridine scaffold, the direct arylation of the C5-H bond using palladium catalysis is a promising strategy. This approach avoids the need for pre-functionalized starting materials, such as halogenated naphthyridines, thereby shortening synthetic sequences. The development of more efficient and selective catalysts for the direct C-H functionalization of the 1,6-naphthyridine core is an active area of research.
Biological Applications and Structure-Activity Relationships
The 1,6-naphthyridine scaffold has been explored for a wide range of therapeutic applications, and the nature of the substituent at the C5 position plays a crucial role in determining the biological activity.
Kinase Inhibition: A Prominent Target Class
Kinases are a major class of drug targets, particularly in oncology and immunology. Numerous 5-substituted 1,6-naphthyridine derivatives have been investigated as potent and selective kinase inhibitors.
Cyclin-Dependent Kinase 5 (CDK5) Inhibitors: Aberrant CDK5 activity is implicated in various neurological disorders and cancers. Novel substituted 1,6-naphthyridines have been identified as CDK5 inhibitors with potential applications in treating kidney diseases.[5]
AXL Inhibitors: The AXL receptor tyrosine kinase is a key driver of cancer progression and drug resistance. Structure-activity relationship studies of 1,6-naphthyridinone derivatives have led to the development of potent and selective AXL inhibitors with antitumor efficacy.
c-Met Kinase Inhibitors: The c-Met proto-oncogene is another important target in cancer therapy. A comprehensive SAR study of 1H-imidazo[4,5-h][3][5]naphthyridin-2(3H)-one-based compounds revealed that the introduction of a 4′-carboxamide phenoxy group at the C-5 position significantly improved the potency of c-Met kinase inhibition.[6][7]
The table below summarizes the impact of C5 substitution on the activity of 1,6-naphthyridine-based kinase inhibitors, based on reported SAR studies.
Beyond kinase inhibition, 5-substituted 1,6-naphthyridines have demonstrated broader anticancer and anti-inflammatory properties. For example, 5-amino and 5-alkoxy substituted[3][8][9]triazolo[4,3-a][1][3]naphthyridine derivatives have shown notable analgesic and anti-inflammatory activities.
The following diagram illustrates a simplified signaling pathway that can be targeted by 5-substituted 1,6-naphthyridine kinase inhibitors.
Caption: Inhibition of a receptor tyrosine kinase signaling pathway.
Future Perspectives and Conclusion
The 5-substituted 1,6-naphthyridine scaffold continues to be a rich source of inspiration for the discovery of new therapeutic agents. Future research in this area will likely focus on several key aspects:
Development of Novel Synthetic Methodologies: The exploration of more efficient, sustainable, and versatile synthetic methods, particularly in the realm of direct C-H functionalization, will be crucial for expanding the chemical space accessible to medicinal chemists.
Exploration of New Biological Targets: While kinase inhibition is a well-established application, the unique structural features of 5-substituted 1,6-naphthyridines make them attractive candidates for a broader range of biological targets.
Integration of Computational and Experimental Approaches: The use of computational modeling and machine learning will play an increasingly important role in the rational design of novel 5-substituted 1,6-naphthyridine derivatives with improved potency, selectivity, and drug-like properties.
References
Devadoss, T., Sowmya, V., & Bastati, R. (2021). Synthesis of 1,6‐Naphthyridine and Its Derivatives: A Systematic Review. ChemistrySelect, 6(15), 3610-3641. [Link]
Palacios, F., Alonso, C., & Rubiales, G. (2021). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 26(1), 134. [Link]
Ghobadi, N., Nazari, N., & Gholamzadeh, P. (2025). One-Pot multicomponent synthesis of substituted 1,6-naphthyridine derivatives employing 1-naphthylamine and SiO2/Fe3O4@ MWCNTs as organometallic catalyst. Chemical Review and Letters, 8(5), 1069-1079. [Link]
Palacios, F., de la Cruz, P., & Rubiales, G. (2021). Fused 1,5-Naphthyridines: Synthetic Tools and Applications. Molecules, 26(1), 135. [Link]
Oliveras, J. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2021). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. Pharmaceuticals, 14(10), 1029. [Link]
Malojcic, G., et al. (2021). Novel Substituted 1,6-Naphthyridines as CDK 5 Inhibitors for Treating Kidney Diseases. ACS Medicinal Chemistry Letters, 12(6), 963-969. [Link]
Oliveras, J. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2021). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. Molecules, 26(20), 6259. [Link]
Eastgate, M. D., et al. (2021). Rapid Synthesis of Highly Substituted 1,6-Naphthyridines Via Heteroaryl Ditriflates. The Journal of Organic Chemistry, 86(15), 10464-10476. [Link]
Oliveras, J. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2021). 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. Pharmaceuticals, 14(10), 1029. [Link]
Chen, Y., et al. (2013). discovery and SAR study of 1H-imidazo[4,5-h][3][5]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. Organic & Biomolecular Chemistry, 11(19), 3195-3206. [Link]
Chen, Y., et al. (2013). discovery and SAR study of 1H-imidazo[4,5-h][3][5]naphthyridin-2(3H)-one-based c-Met kinase inhibitors. PubMed, 23588934. [Link]
Application Note: Polymerization Techniques for 5-Ethenyl-1,6-Naphthyridine
This Application Note is designed for research scientists and drug development professionals. It synthesizes confirmed small-molecule synthesis data with extrapolated polymer engineering principles derived from vinylpyri...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for research scientists and drug development professionals. It synthesizes confirmed small-molecule synthesis data with extrapolated polymer engineering principles derived from vinylpyridine chemistry, as direct polymerization literature for this specific monomer is currently non-existent in public databases.[1]
Introduction & Strategic Significance
The monomer 5-ethenyl-1,6-naphthyridine (5-VNP) represents a high-value target in functional materials science.[1] Structurally analogous to 4-vinylpyridine but possessing a fused bicyclic core, 5-VNP offers superior π-π stacking capabilities and a bidentate nitrogen motif suitable for transition metal coordination.[1]
Key Functional Attributes:
pH Responsiveness: The N1 and N6 nitrogens provide tunable basicity, allowing the polymer to act as a polyelectrolyte in acidic media.[1]
Metal Coordination: Unlike simple pyridines, the naphthyridine core can stabilize specific metal oxidation states, making poly(5-VNP) a candidate for catalytic scaffolds and heavy metal scavenging.[1]
Rigidity: The fused ring system imparts a higher glass transition temperature (
) compared to polyvinylpyridines, enhancing thermal stability.[1]
This guide outlines three polymerization routes: Free Radical Polymerization (FRP) for rapid screening, RAFT Polymerization for precision architecture, and Anionic Polymerization for rigorous molecular weight control.[1]
Monomer Synthesis & Purification (Pre-requisite)
Note: Commercial availability of 5-VNP is limited.[1] In-house synthesis is often required.
Synthesis Route:
The monomer is best synthesized via Suzuki-Miyaura coupling or Stille coupling from 5-chloro-1,6-naphthyridine, as described in recent medicinal chemistry patent literature [1].[1]
Purification Protocol (Critical):
Polymerization is highly sensitive to impurities (halides, residual Pd catalyst).[1]
Column Chromatography: Silica gel (DCM/MeOH gradient).[1]
Vacuum Distillation: High vacuum (<0.1 mbar) at moderate heat (if oil) or Sublimation (if solid) is recommended to remove trace inhibitors.[1]
Storage: Store under Argon at -20°C.
Technique A: Reversible Addition-Fragmentation Chain Transfer (RAFT)
Status: Recommended Primary Method
Rationale: 5-VNP contains basic nitrogens that can poison copper catalysts used in ATRP.[1] RAFT avoids transition metals and tolerates the Lewis-basic nature of the naphthyridine ring.[1]
Experimental Design
Chain Transfer Agent (CTA): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) or Cumyl dithiobenzoate (CDB).[1] Reason: Dithiobenzoates control styrenic/vinylpyridine monomers well.[1]
Degassing: Subject the mixture to 4 freeze-pump-thaw cycles to remove oxygen (radical scavenger). Backfill with Argon.[1]
Polymerization: Immerse the sealed tube in a pre-heated oil bath at 70°C . Stir magnetically for 12–24 hours.
Quenching: Cool the tube in liquid nitrogen and expose to air to terminate.
Purification: Precipitate dropwise into cold diethyl ether (or hexanes). Centrifuge and redissolve in minimal THF. Repeat precipitation 3x to remove unreacted monomer.[1]
Drying: Vacuum oven at 40°C for 24 hours.
Technique B: Anionic Polymerization
Status: High Precision / High Difficulty
Rationale: Produces polymers with narrow dispersity (Đ < 1.[1]1) and defined end-groups. Requires strict exclusion of moisture.[1]
Experimental Design
Initiator: Diphenylmethyllithium (DPML) or n-BuLi (with additives).[1]
Apparatus: Flame-dried glass reactor attached to a high-vacuum line (
Torr).
Solvent Trap: Distill THF directly into the reactor.
Initiation: Add initiator (DPML) via break-seal or gas-tight syringe until a persistent color (red/orange) remains (titration of impurities).[1] Then add the calculated dose for initiation.[1]
Propagation: Add purified 5-VNP (dissolved in THF) slowly to the initiator solution at -78°C .
Observation: Color change indicates active carbanion formation.[1]
Termination: After 1 hour, terminate with degassed methanol.
Workup: Precipitate into hexanes.
Note on Side Reactions: The C=N bond in the naphthyridine ring is susceptible to nucleophilic attack by strong bases.[1] Maintaining -78°C is critical to favor vinyl addition over ring addition [2].[1]
Workflow Visualization
The following diagram illustrates the decision matrix and workflow for processing 5-VNP.
Figure 1: Decision tree for selecting the optimal polymerization route based on application needs.
Anionic Protocol: Varshney, S. K., et al. "Anionic Homopolymerization and Block Copolymerization of 4-Vinylpyridine."[1] Macromolecules, 23, 2618-2622 (1990).[1]
RAFT Protocol: Convertine, A. J., et al. "Direct Synthesis of Chemically Active Poly(2-vinyl-4,4-dimethylazlactone) Scaffolds via RAFT."[1] Macromolecules, 42, 5414-5423 (2009).[1] (Demonstrates RAFT compatibility with sensitive heterocycles).
General Naphthyridine Chemistry
Litvinov, V. P.[1] "Structure, physicochemical properties, and synthesis of naphthyridines." Russian Chemical Reviews, 73, 637 (2004).[1]
Technical Support Guide: Solubility Optimization for 5-Ethenyl-1,6-Naphthyridine
[1] Case ID: SOL-NAPH-05-VIN Status: Active Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist[1] Introduction You are likely encountering difficulties dissolving 5-ethenyl-1,6-naphthyridine due to a conf...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Case ID: SOL-NAPH-05-VIN
Status: Active
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist[1]
Introduction
You are likely encountering difficulties dissolving 5-ethenyl-1,6-naphthyridine due to a conflict between its planar aromatic stacking and the reactive nature of its vinyl substituent. This guide moves beyond basic "add and stir" instructions. It dissects the molecular interactions governing solubility and provides a self-validating workflow to achieve stable solutions without compromising compound integrity.
Warning: This molecule contains an ethenyl (vinyl) group .[1][2] Aggressive heating or prolonged sonication can trigger radical polymerization, leading to insoluble "gums" rather than true precipitates.[2] Follow the stability protocols in Module 4 strictly.
Module 1: The Molecular "Why" (Root Cause Analysis)[1][2]
Q: Why is this specific naphthyridine derivative so difficult to dissolve compared to standard heterocycles?
A: The insolubility stems from two competing structural forces:
- Stacking (The "Zipper" Effect): The 1,6-naphthyridine core is flat and electron-deficient.[1] These molecules stack like sheets of paper, held together by strong intermolecular - interactions. Solvents must wedge between these sheets to dissolve them.
Vinyl Group Lipophilicity: The 5-ethenyl group adds non-polar surface area, reducing the effectiveness of purely polar solvents like water or methanol while not being lipophilic enough to fully solubilize in hexanes.
Q: I see a "gum" forming instead of a clear solution. Is this saturation?
A:Likely not. If you observe a sticky, viscous residue that refuses to redissolve, you have likely initiated oligomerization of the vinyl group.[2]
Diagnostic: Add a drop of dilute bromine water. If the color persists (no reaction), the vinyl double bond is gone (polymerized).[1][2] If it decolorizes, the monomer is intact, and you are facing a solubility issue.[2]
Module 2: Solvent Selection & Screening
Do not guess. Use this tiered solvent system based on dielectric constants (
Q: What is the "Golden Rule" for preparing stock solutions of this compound?
A: Always use the "Dissolve-then-Dilute" method.
Dissolve the solid in the minimum volume of a Primary Solvent (DMSO or DCM).[1]
Once fully dissolved, dilute gradually with your Secondary Solvent (e.g., buffer or media).[2]
Why? It is energetically easier to maintain a solvated state than to break the crystal lattice directly with a poor solvent.
Module 3: Advanced Dissolution Protocols
Protocol A: The "Proton-Switch" Method (pH Manipulation)
The 1,6-naphthyridine nitrogens are basic (pKa
4-5).[1] We can exploit this to force solubility in polar media.
Suspend the compound in water or alcohol.
Add 1.0 equivalent of dilute HCl (1M) or Trifluoroacetic acid (TFA).[1]
Mechanism: Protonation of the N1 or N6 nitrogen creates a cationic salt, disrupting
-stacking and drastically increasing polarity.
Caution: Ensure your downstream application can tolerate acidic pH.
Protocol B: The "Cold-Sonication" Cycle
Standard sonication generates heat, which risks polymerization. Use this modified cycle:
Place vial in an ice bath .
Sonicate for 30 seconds .
Rest on ice for 60 seconds .
Repeat 3x.
Validation: Solution should be clear. If fine particulates remain, filter through a 0.2
m PTFE filter, but analyze the filter residue to ensure you haven't lost significant mass.[2]
Module 4: Stability & Handling (Critical)
Q: How do I prevent the vinyl group from reacting during storage?
A: The ethenyl group is a "live" wire.
Darkness: Store in amber vials. UV light excites the conjugated
-system, promoting dimerization [1, 2].
Radical Inhibitors: If the application permits (e.g., synthesis), add 10-50 ppm of BHT (Butylated hydroxytoluene) or MEHQ to the solvent.[1][2] This scavenges free radicals that trigger polymerization [3].
Temperature: Store stock solutions at -20°C.
Visualizing the Workflow
The following diagram illustrates the decision logic for solvent selection and troubleshooting.
Figure 1: Decision matrix for solvent selection and troubleshooting insolubility events.
References
Paudler, W. W., & Kress, T. J. (1967).[2] Naphthyridine Chemistry.[3][4][5][6][7][8][9][10][11] V. The Synthesis and Properties of 1,5- and 1,6-Naphthyridines. The Journal of Organic Chemistry. Link[1][2]
Gronowitz, S., et al. (1990).[2] On the synthesis of vinyl-substituted heteroaromatics and their polymerization behavior. Chemica Scripta. (Contextual grounding on vinyl-heterocycle reactivity).
Sigma-Aldrich Technical Library. (2023).[1] Handling and Storage of Vinyl Pyridines and Analogues.Link
Brown, D. J. (2002).[1][2][4] The Naphthyridines.[3][4][5][6][8][9][10][11][12][13] The Chemistry of Heterocyclic Compounds, Wiley-Interscience. (Authoritative text on Naphthyridine properties).
Preventing spontaneous polymerization of 5-vinyl-1,6-naphthyridine
A Guide to Preventing Spontaneous Polymerization for Researchers, Scientists, and Drug Development Professionals. Welcome to the technical support center for 5-vinyl-1,6-naphthyridine.
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Preventing Spontaneous Polymerization for Researchers, Scientists, and Drug Development Professionals.
Welcome to the technical support center for 5-vinyl-1,6-naphthyridine. This guide is designed to provide you with in-depth technical information and practical troubleshooting advice to help you successfully handle and utilize this reactive monomer in your research and development endeavors. Spontaneous polymerization can be a significant challenge, leading to loss of valuable material and potential safety hazards. This document will equip you with the knowledge to mitigate these risks effectively.
Understanding the Challenge: The Reactivity of 5-Vinyl-1,6-Naphthyridine
5-Vinyl-1,6-naphthyridine is a valuable building block in medicinal chemistry and materials science due to the presence of the versatile vinyl group attached to the naphthyridine core. However, this vinyl group also imparts a high degree of reactivity, making the monomer susceptible to spontaneous polymerization. This process is typically initiated by factors such as heat, light, or the presence of radical species. The polymerization of vinyl monomers proceeds via a free-radical chain-growth mechanism, which can be broken down into three main stages: initiation, propagation, and termination.[1][2]
Mechanism of Spontaneous Polymerization
Caption: Free-radical polymerization mechanism of vinyl monomers.
Frequently Asked Questions (FAQs)
Q1: Why is 5-vinyl-1,6-naphthyridine prone to spontaneous polymerization?
The vinyl group (-CH=CH₂) attached to the electron-deficient 1,6-naphthyridine ring system makes the double bond susceptible to radical attack, which initiates the polymerization cascade.[1] Factors that can trigger this include:
Heat: Elevated temperatures can provide the activation energy needed to initiate polymerization. As a rule of thumb, the reaction rate can double with every 10°C increase in temperature.[3]
Light: UV light can generate free radicals, initiating polymerization.
Oxygen: While sometimes required for certain inhibitors to function, oxygen can also form peroxides which can act as initiators.[4]
Contaminants: Traces of metals or other impurities can catalyze polymerization.
Q2: What are the visual signs of polymerization?
You should be vigilant for the following indicators of polymerization:
Increased Viscosity: The liquid monomer will become noticeably thicker and more viscous.
Solidification: The formation of a solid polymer, which may appear as a precipitate or result in the entire sample solidifying.
Color Change: The monomer may develop a yellow or brownish hue.
Exotherm: Polymerization is an exothermic process; you might notice the container becoming warm or even hot to the touch.[5]
Q3: How should I store 5-vinyl-1,6-naphthyridine to prevent polymerization?
Proper storage is the first line of defense against unwanted polymerization.
Storage Parameter
Recommendation
Rationale
Temperature
Store at 2-8°C.
Low temperatures significantly reduce the rate of thermally initiated polymerization.[6]
Light
Store in an amber or opaque container.
Protects the monomer from UV light, which can initiate polymerization.[6]
Atmosphere
Store under an inert atmosphere (e.g., nitrogen or argon).
Prevents the formation of peroxides from atmospheric oxygen, which can act as initiators.[4]
Inhibitor
Ensure the monomer contains an appropriate inhibitor.
Inhibitors are crucial for scavenging free radicals that initiate polymerization.[]
Q4: Which polymerization inhibitors are recommended, and at what concentration?
The choice of inhibitor depends on the intended application and the required shelf life. For vinyl-substituted nitrogen heterocycles, phenolic inhibitors and stable free radicals are commonly used.
Inhibitor Class
Example
Typical Concentration (ppm)
Mechanism of Action
Phenolic
Hydroquinone (HQ)
100-1000
Reacts with peroxy radicals, often requiring the presence of oxygen to be effective.[8]
4-Methoxyphenol (MEHQ)
100-500
Similar to HQ, it's a radical scavenger that is effective in the presence of oxygen.[8]
Stable Free Radicals
TEMPO
50-200
Directly scavenges carbon-centered radicals, effective even in the absence of oxygen.
Q5: I need to use the monomer in my reaction. How do I remove the inhibitor?
Inhibitors must often be removed before polymerization or other sensitive reactions. Here are common methods:
Column Chromatography: Passing the monomer through a column of basic alumina is a highly effective method for removing phenolic inhibitors like HQ and MEHQ.[9]
Aqueous Wash: Washing the monomer with a dilute aqueous solution of sodium hydroxide can remove phenolic inhibitors by converting them into their water-soluble sodium salts.[10]
Distillation: Vacuum distillation can separate the monomer from non-volatile inhibitors. However, this method carries the risk of thermally induced polymerization in the distillation pot.[11]
Troubleshooting Guide
Problem
Possible Cause(s)
Recommended Action(s)
Monomer has solidified or is highly viscous upon receipt or during storage.
Spontaneous polymerization has occurred due to improper storage (high temperature, light exposure) or depletion of the inhibitor.
The polymerized material is generally not salvageable. Contact your supplier. Review your storage conditions to prevent future occurrences.
Polymerization occurs during inhibitor removal by distillation.
The distillation temperature is too high, or the residence time is too long.
Use vacuum distillation to lower the boiling point. Ensure the distillation is performed quickly. Consider adding a different, less volatile inhibitor to the distillation pot if compatible with your final application.
My reaction is not proceeding as expected after inhibitor removal.
Traces of the inhibitor or the removal agent (e.g., water from aqueous wash) remain in the monomer.
Ensure the monomer is thoroughly dried after an aqueous wash. If using column chromatography, ensure the column is adequately sized for the amount of monomer.
Experimental Protocols
Protocol 1: Inhibitor Removal using Basic Alumina Column
This is the recommended method for removing phenolic inhibitors like HQ and MEHQ.
Materials:
5-vinyl-1,6-naphthyridine containing inhibitor
Basic alumina (activated, Brockmann I, ~150 mesh)
Glass column with a stopcock
Glass wool
Collection flask (amber glass)
Inert atmosphere (nitrogen or argon)
Procedure:
Place a small plug of glass wool at the bottom of the column.
Dry pack the column with basic alumina (a rule of thumb is to use 10-20g of alumina per 100g of monomer).
Gently tap the column to ensure even packing.
Carefully add the 5-vinyl-1,6-naphthyridine to the top of the column.
Allow the monomer to percolate through the alumina under gravity or with gentle positive pressure from an inert gas.
Collect the purified, inhibitor-free monomer in an amber flask, preferably under an inert atmosphere and cooled in an ice bath.
Crucially, use the purified monomer immediately , as it is now highly susceptible to polymerization.
Diagram: Inhibitor Removal Workflow
Caption: Decision workflow for removing polymerization inhibitors.
References
A review of the synthesis of 1,6-naphthyridine and its derivatives can be found in various chemical literature d
General properties of 1,6-naphthyridine are documented by chemical suppliers and in chemical encyclopedias.[Link][12]
Gustin, J. L. (1998). Understanding vinyl acetate polymerisation accidents. IChemE Symposium Series, 144, 387-402. [Link][4]
Synthesis of vinyl-substituted heterocycles is an active area of research.[Link][13]
Patents often describe inhibitor packages for various vinyl monomers.[14]
Methods for removing inhibitors, such as distillation, are well-established.[11]
Comparative studies of related polymers like poly(vinylpyridine)s provide insights into polymer properties.[Link][15]
Fu, W.-F., et al. (2010). Synthesis, characterization, photoinduced isomerization, and spectroscopic properties of vinyl-1,8-naphthyridine derivatives and their copper(I) complexes. Inorganic Chemistry, 49(11), 5049-5059. [Link][16]
American Chemical Society. (2021). 1,6-Naphthyridine. Molecule of the Week. [Link][12]
Wikipedia contributors. (2023). Polymerisation inhibitor. Wikipedia, The Free Encyclopedia. [Link]
Methods for removing phenolic inhibitors are described in various patents and publications.[17]
Polymer Science Learning Center. (n.d.). Free Radical Vinyl Polymerization. University of Southern Mississippi. [Link][1]
ResearchGate discussions offer practical advice on monomer purification.[Link]
Plastics Europe. (n.d.). Styrene Monomer: Safe Handling Guide. [Link][3]
Wako Pure Chemical Industries. (n.d.). What is high performance polymerization inhibitor? [Link][18]
The synthesis of 1,6-naphthyridin-2(1H)-ones is a related area of study.[Link][19]
Patents describe various methods for removing specific inhibitors like p-benzoquinone.[20]
Jinzong Machinery. (2024). Troubleshooting Common Issues in Emulsion Polymerization Reactors. [Link][21]
Research on vinyl substituted heterocycles is ongoing.[Link][22]
The reactivity of vinyl cations is a key area of study in organic chemistry.[Link][23]
Shintech. (2016). Safety Data Vinyl Chloride Monomer. [Link][24]
ResearchGate provides diagrams illustrating common issues in polymerization.[Link][25]
Drockenmuller, E., & Gosa, M. (2011). Synthesis and polymerization of C-vinyl- and N-vinyl-1,2,3-triazoles. Polymer Chemistry, 2(12), 2659-2667. [Link][26]
Al-Harthi, M. A. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers, 15(2), 433. [Link][8]
Recent publications describe the synthesis of related naphthyridine derivatives.[Link][27]
Online forums for chemical engineers discuss practical aspects of inhibitor removal.[Link][10]
Vastani. (n.d.). Material Safety Data Sheet Vinyl acetate monomer. [Link][6]
Historical documents provide insights into the mechanisms of vinyl polymerization.[Link][28]
ResearchGate hosts articles on various polymerization initiation mechanisms.[Link][29]
Technical Support Center: Palladium Remediation for 5-Vinyl-1,6-Naphthyridine
Case ID: PD-REM-VNAP-05 Status: Active Support Subject: Remediation of Palladium Catalysts from Basic N-Heterocycles with Reactive Vinyl Groups Module 1: Diagnostic & Decision Matrix Before initiating any remediation pro...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: PD-REM-VNAP-05
Status: Active Support
Subject: Remediation of Palladium Catalysts from Basic N-Heterocycles with Reactive Vinyl Groups
Module 1: Diagnostic & Decision Matrix
Before initiating any remediation protocol, you must characterize the state of your crude material. The presence of the 1,6-naphthyridine core (a strong Lewis base) and the 5-vinyl group (a reactive
-acidic handle) creates a "double-coordination" trap for palladium.
Workflow Visualization
Use the following decision matrix to select the safest remediation path for your specific impurity profile.
Figure 1: Decision matrix for Pd removal. Note that high initial Pd loads (>1000 ppm) should be reduced via crystallization before applying scavengers to prevent saturation.
Module 2: The Science of Retention (Why is this hard?)
The "Chelation Trap"
Standard washes (e.g., dilute HCl) often fail with 5-vinyl-1,6-naphthyridine. You are fighting two distinct binding modes:
-Donation (The Nitrogen Anchor): The nitrogens at positions 1 and 6 are basic. They act as -donors, coordinating tightly to electrophilic Pd(II) species. This forms a stable complex that resists simple displacement.
-Backbonding (The Vinyl Hook): The vinyl group at position 5 is electron-rich. Pd(0) or Pd(II) can coordinate to this alkene face (similar to a Heck reaction intermediate).
Implication: You need a scavenger with a binding constant (
) significantly higher than the naphthyridine-Pd complex. Simple thiols (e.g., Si-Thiol) are often insufficient because the naphthyridine nitrogen competes effectively for the metal.
Module 3: Scavenger Selection Guide
Based on the basicity of the naphthyridine core, SiliaMetS® DMT (Dimercaptotriazine) is the recommended primary agent.
Scavenger Type
Functional Group
Mechanism
Suitability for Naphthyridines
SiliaMetS® DMT
Dimercaptotriazine
Chelation (Tridentate)
High. The triazine ring and thiol groups outcompete the naphthyridine nitrogens for Pd.
SiliaMetS® Thiol
Propylthiol
Monodentate Ligand
Medium. Effective for bulk removal, but may leave >50 ppm residues due to competition from the substrate.
Activated Carbon
Carbon/Pores
Adsorption
Low/Risky. Non-specific. High risk of adsorbing the vinyl product or catalyzing polymerization on the carbon surface.
TMT-Na
Trimercaptotriazine
Precipitation
Medium. Effective, but solubility in organic solvents (toluene/DCM) is poor, leading to slow kinetics.
Preparation: Dissolve your crude 5-vinyl-1,6-naphthyridine in a solvent that solubilizes the product but is compatible with silica (THF, EtOAc, or DCM). Avoid MeOH if possible, as it can reduce Pd(II) to colloidal Pd(0), which is harder to scavenge.
Dosage: Add 4 equivalents of SiliaMetS® DMT relative to the residual Pd content.
Note: If Pd content is unknown, use 10 wt% equivalent relative to the mass of the crude product.
Inhibitor Addition (Critical): If heating above 40°C, add 0.1 mol% BHT (Butylated hydroxytoluene) to prevent vinyl polymerization.
Incubation: Stir at 22°C (Room Temp) for 4–16 hours.
Why Room Temp? To preserve the vinyl group. Only heat to 50°C if kinetics are too slow.
Filtration: Filter the suspension through a 0.45 µm PTFE membrane or a pad of Celite®. Rinse the cake with fresh solvent.
Analysis: Evaporate a small aliquot and test via ICP-MS.
Warning: Carbon surfaces can catalyze radical polymerization. Ensure BHT is present.
Filtration: Filter hot through a Celite® pad. Carbon fines are notoriously difficult to remove; a double filtration may be required.
Module 5: Frequently Asked Questions (FAQs)
Q1: Why did my product polymerize during the scavenger step?A: The scavenger surface (especially activated carbon or acidic silica) can act as a solid support for radical propagation. The vinyl group on the 5-position is sensitive.
Fix: Always conduct scavenging at the lowest possible temperature. If heating is required, add a radical inhibitor like BHT or 4-methoxyphenol (MEHQ) to the mixture before adding the scavenger.
Q2: I used SiliaMetS Thiol, but the Pd level stuck at 150 ppm. Why?A: This is the "Equilibrium Trap." The 1,6-naphthyridine nitrogens are competing with the single thiol group on the silica.
Fix: Switch to SiliaMetS® DMT . The dimercaptotriazine ligand forms a more stable complex with Pd than the naphthyridine does, effectively "pulling" the metal off your product.
Q3: Can I use an acid wash (HCl) to remove the Pd?A:No. 1,6-naphthyridine is basic. Adding acid will protonate the nitrogens (N1/N6), rendering your product water-soluble. While this might separate it from non-polar Pd complexes, the Pd often coordinates more tightly to the protonated species or precipitates unpredictably. It also risks hydrating the vinyl group (Markownikoff addition of water).
Q4: My Pd is colloidal (Pd black). Will these protocols work?A: Silica scavengers are designed for Pd(II) complexes. They are less effective on colloidal Pd(0).
Fix: If you see black particulates, perform a Celite® filtration before adding the scavenger. Alternatively, add a mild oxidant (like air bubbling, though risky with vinyl groups) to re-oxidize Pd(0) to Pd(II) so the scavenger can grab it.
References
Garrett, C. E., & Prasad, K. (2004).[1][2] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. Link
SiliCycle Inc. (2023). SiliaMetS® Metal Scavengers Selection Guide. SiliCycle Application Notes. Link
Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development. Link
Magano, J., & Dunetz, J. R. (2012). Large-Scale Applications of Transition Metal Removal Techniques in the Pharmaceutical Industry. Chemical Reviews. Link
Comparative IR Spectroscopy Analysis: Identifying the Characteristic Peaks of 5-Vinyl-1,6-Naphthyridine
An In-Depth Technical Guide for Researchers The primary objective is to equip drug development professionals and synthetic chemists with the knowledge to unequivocally identify 5-vinyl-1,6-naphthyridine and distinguish i...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers
The primary objective is to equip drug development professionals and synthetic chemists with the knowledge to unequivocally identify 5-vinyl-1,6-naphthyridine and distinguish it from structurally similar precursors or isomers using routine IR spectroscopy.
The Underlying Principle: IR Spectroscopy in Heterocyclic Chemistry
Infrared spectroscopy is a cornerstone technique in chemical analysis, predicated on the principle that molecular bonds vibrate at specific, quantized frequencies.[1][2] When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to its natural vibrational modes, resulting in an IR spectrum that serves as a unique molecular "fingerprint".[3][4]
For a molecule like 5-vinyl-1,6-naphthyridine, the spectrum is a superposition of vibrations from two key moieties:
The Vinyl Group (-CH=CH₂): This group provides several highly characteristic peaks, including C=C stretching and various C-H stretching and bending modes. Its presence is often the easiest feature to confirm.
The 1,6-Naphthyridine Core: This aromatic, nitrogen-containing ring system has a complex series of C-H, C=C, and C=N stretching and bending vibrations that are sensitive to the substitution pattern.
The true utility of the IR spectrum lies not just in identifying the presence of these groups but in observing the subtle shifts in peak positions caused by their electronic interaction (conjugation) within the final molecular structure.
Predicted IR Absorption Profile of 5-Vinyl-1,6-Naphthyridine
Based on established group frequencies and data from analogous structures, the IR spectrum of 5-vinyl-1,6-naphthyridine is predicted to exhibit the following key absorption bands.
Table 1: Predicted Characteristic IR Peaks for 5-Vinyl-1,6-Naphthyridine
Wavenumber (cm⁻¹)
Vibrational Mode
Predicted Intensity
Rationale & Comments
3080 - 3020
=C-H Stretch (Vinylic & Aromatic)
Medium - Weak
The sp² C-H bonds of both the vinyl group and the naphthyridine ring absorb in this region. These peaks are typically sharp but may overlap.[4]
~1640
C=C Stretch (Vinyl)
Medium
This is a hallmark peak for an alkene. Its position may be slightly lowered due to conjugation with the aromatic naphthyridine system.[2]
1600 - 1450
C=C and C=N Stretch (Aromatic Ring)
Strong - Medium
A series of sharp peaks characteristic of the aromatic naphthyridine core. The exact positions are sensitive to the substitution pattern and define the fingerprint.[1][5]
~990 & ~910
=C-H Bend (Out-of-Plane, Vinyl)
Strong
These two strong, sharp peaks are highly diagnostic for a monosubstituted vinyl group (-CH=CH₂). Their presence is a strong confirmation of successful vinylation.[2]
900 - 670
C-H Bend (Out-of-Plane, Aromatic)
Strong - Medium
The substitution pattern on the naphthyridine rings dictates the positions of these bands, providing crucial information in the fingerprint region.[1]
Comparative Analysis with Structural Alternatives
To understand the unique spectral features of 5-vinyl-1,6-naphthyridine, it is instructive to compare its predicted spectrum with those of simpler, related molecules. We will consider 4-Vinylpyridine (to isolate the vinyl group signature) and Quinoline (as an analogue for the fused aromatic N-heterocycle core).
This molecule contains the key vinyl group attached to a single pyridine ring. Its spectrum provides a baseline for the vinyl group vibrations when conjugated to a simple aza-arene.
Key Spectral Features: Experimental data for 4-vinylpyridine show characteristic pyridine ring C=C stretching vibrations around 1597 cm⁻¹.[6] The vinyl group's out-of-plane C-H bending modes are also prominent.[7][8]
Comparison Point: The presence of strong peaks around 990 cm⁻¹ and 910 cm⁻¹ in both 4-vinylpyridine and the target molecule would confirm the vinyl group's integrity. However, the complexity of the 1600-1450 cm⁻¹ region will be significantly greater in 5-vinyl-1,6-naphthyridine due to the fused ring system.
Quinoline, a fused system of benzene and pyridine, serves as a good structural proxy for the naphthyridine core, lacking only the second nitrogen and the vinyl substituent.
Key Spectral Features: The IR spectrum of quinoline is dominated by aromatic C-H stretching above 3000 cm⁻¹ and a series of strong C=C/C=N ring stretching bands between 1630 cm⁻¹ and 1570 cm⁻¹.[5][9][10] It also displays characteristic out-of-plane C-H bending in the 900-700 cm⁻¹ region.
Comparison Point: The spectrum of 5-vinyl-1,6-naphthyridine will share the general features of a fused aromatic N-heterocycle seen in quinoline. The critical difference will be the addition of the strong, sharp vinyl peaks (~1640, ~990, and ~910 cm⁻¹), which would be entirely absent in the quinoline spectrum.
This comparison demonstrates that the IR spectrum of 5-vinyl-1,6-naphthyridine possesses a unique combination of features: the complex aromatic signature of a fused diazine system, overlaid with the unmistakable and strong absorptions of a terminal vinyl group.
Analytical Workflow for Structural Verification
The logical process for using IR spectroscopy to confirm the synthesis of 5-vinyl-1,6-naphthyridine from its precursors (e.g., a halogenated 1,6-naphthyridine) is outlined below.
Caption: Logical workflow for identifying 5-vinyl-1,6-naphthyridine via IR.
Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
For a solid powder sample, as is common for novel synthesized compounds, the ATR-FTIR technique is the most efficient and reliable method for obtaining a high-quality spectrum. It requires minimal sample preparation and eliminates the need for KBr pellets.
Objective: To acquire a mid-infrared spectrum (4000-400 cm⁻¹) of a solid organic compound.
Materials:
FTIR Spectrometer equipped with a Diamond or Germanium ATR crystal accessory.
Sample of 5-vinyl-1,6-naphthyridine (a few milligrams).
Spatula.
Solvent for cleaning (e.g., Isopropanol or Acetone).
Lint-free wipes (e.g., Kimwipes).
Methodology:
System Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.
Background Spectrum Acquisition:
Clean the ATR crystal surface thoroughly with a lint-free wipe dampened with isopropanol. Allow the solvent to evaporate completely.
Lower the ATR press arm to ensure no sample is present.
Using the spectrometer software, acquire a background spectrum. This is a critical self-validating step that measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, which will be digitally subtracted from the sample spectrum. A typical background scan involves 16-32 co-added scans at a resolution of 4 cm⁻¹.
Sample Application:
Raise the ATR press arm.
Using a clean spatula, place a small amount of the 5-vinyl-1,6-naphthyridine powder onto the center of the ATR crystal. Only enough to cover the crystal surface is needed.
Lower the press arm and apply consistent pressure to ensure firm contact between the sample and the crystal. The causality here is critical: good contact is required for the IR evanescent wave to penetrate the sample effectively, yielding a strong, high-quality signal.
Sample Spectrum Acquisition:
Acquire the sample spectrum using the same parameters (number of scans, resolution) as the background scan. The software will automatically ratio the single beam sample spectrum against the single beam background spectrum to produce the final transmittance or absorbance spectrum.
Data Analysis:
Label the significant peaks on the resulting spectrum.
Compare the peak positions with the predicted values in Table 1 and the comparative data in Table 2 to confirm the structure. Pay special attention to the diagnostic vinyl group peaks (~1640, 990, 910 cm⁻¹) and the complex fingerprint region.
Cleaning:
Raise the press arm and carefully remove the bulk of the powder.
Clean the ATR crystal and press tip thoroughly with isopropanol and lint-free wipes until no residue remains.
Conclusion
The structural verification of 5-vinyl-1,6-naphthyridine via IR spectroscopy is a clear and achievable goal. While a reference spectrum may not be published, a confident identification can be made by looking for a unique combination of spectral features. The definitive evidence lies in the simultaneous observation of:
Strong and sharp out-of-plane C-H bending peaks around 990 cm⁻¹ and 910 cm⁻¹, characteristic of a vinyl group.
A complex pattern of absorptions between 1600 cm⁻¹ and 1450 cm⁻¹, indicative of the fused aromatic 1,6-naphthyridine core.
This combination allows for unambiguous differentiation from both non-vinylated precursors and simpler vinyl-substituted heterocycles. By following the structured analytical workflow and employing the standardized ATR-FTIR protocol described, researchers can reliably validate their synthetic outcomes.
References
ResearchGate. IR spectra: a) poly-4-vinylpyridine; b) the quaternary salt of... Available at: [Link]
ResearchGate. FTIR spectra of ( a ) poly(4-vinyl pyridine); ( b ) poly(4VP -... Available at: [Link]
Redalyc.org. Fingerprint analysis of FTIR spectra of polymers containing vinyl acetate. Available at: [Link]
University of Colorado Boulder. Table of Characteristic IR Absorptions. Available at: [Link]
ResearchGate. Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction. Available at: [Link]
ResearchGate. The 3800-550 cm À1 (2.63-18.18 m) IR spectra of quinoline (C 9 H 7 N )... Available at: [Link]
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This guide outlines the proper disposal procedures for 5-Ethenyl-1,6-naphthyridine , a specialized heterocyclic building block often used in drug discovery (e.g., CDK5 inhibitors). Executive Summary: Treat 5-Ethenyl-1,6-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the proper disposal procedures for 5-Ethenyl-1,6-naphthyridine , a specialized heterocyclic building block often used in drug discovery (e.g., CDK5 inhibitors).
Executive Summary:
Treat 5-Ethenyl-1,6-naphthyridine as a High-Hazard Reactive Intermediate . Its dual nature—a basic naphthyridine core combined with a reactive vinyl (ethenyl) group—creates a unique risk profile requiring specific stabilization and segregation protocols. Do not dispose of via drain or standard trash.
Chemical Profile & Hazard Identification
Before disposal, you must understand the "Why" behind the safety steps. This compound presents a synergistic hazard:
The Core (1,6-Naphthyridine): A nitrogen-containing heterocycle.[1] Like its parent molecule, it is likely an organic base and a severe irritant/toxicant to eyes and mucous membranes. It will react exothermically with strong acids.
The Substituent (5-Ethenyl group): A vinyl handle intended for chemical ligation. In a waste container, this group is a polymerization hazard . Exposure to radical initiators, peroxides, or heat can trigger uncontrolled polymerization.
Property
Specification
Operational Implication
Physical State
Low-melting solid or oil
Handle as a liquid; use secondary containment to prevent spreading.
Reactivity
Basic & Polymerizable
INCOMPATIBLE with Acids, Oxidizers, and Peroxides.
Waste Code
Non-specific (Assign D001/D003 based on solvent)
Classify as "Hazardous Waste - Toxic/Reactive."
Pre-Disposal Stabilization Protocol
Critical Step: Unlike stable organic waste, you cannot simply dump this compound into a general solvent drum. You must prevent "waste drum runaway" caused by vinyl polymerization.
Protocol:
Quench Reactivity (Optional but Recommended): If disposing of pure material (>1g), dilute in a non-reactive solvent (e.g., Ethyl Acetate or Toluene) to reduced concentration (<10% w/v). This acts as a heat sink.
Inhibitor Check: Ensure the waste stream contains a radical inhibitor if stored for >24 hours. Standard organic waste streams often contain enough antioxidants, but for pure disposal, add 0.1% BHT (Butylated hydroxytoluene) or Hydroquinone to the vial before sealing.
Container Selection: Use amber glass vials with Teflon-lined caps. The amber glass prevents UV-initiated polymerization of the vinyl group.
Step-by-Step Disposal Workflow
Phase 1: Segregation & Packaging
NEVER mix 5-Ethenyl-1,6-naphthyridine with:
Acid Waste: Risk of exothermic salt formation.
Oxidizing Waste (Chromic acid, Permanganates): Risk of violent cleavage of the vinyl group.
Workflow:
Primary Containment: Transfer the substance into a screw-top vial. Do not fill >90% to allow for thermal expansion.
Labeling: Apply a hazardous waste label.
Chemical Name: "5-Ethenyl-1,6-naphthyridine in [Solvent]"
Hazards: Toxic, Irritant, Reactive (Polymerizer).
Secondary Containment: Place the sealed vial into a larger polyethylene zip-lock bag or a plastic secondary container to capture leaks.
Phase 2: Waste Stream Assignment
Assign to the Organic Waste (Halogen-Free) stream unless dissolved in DCM/Chloroform.
Decision Logic Diagram:
Caption: Logical decision tree for assigning the correct waste stream, emphasizing the stabilization of pure material.
Emergency Spill Procedures
In the event of a spill outside the fume hood:
Evacuate & Ventilate: The naphthyridine core can cause respiratory irritation.
Containment: Surround the spill with absorbent pads or vermiculite.
Deactivation: Do not use bleach (oxidizer). Use a mild detergent solution to clean the surface after absorbing the bulk material.
Disposal: Collect all contaminated absorbents into a wide-mouth jar. Label as "Solid Hazardous Waste (Toxic Debris)."
Regulatory & Compliance (RCRA)
While 5-Ethenyl-1,6-naphthyridine is not explicitly listed on the EPA P-list or U-list, it must be characterized by the generator (you) based on its properties:
Ignitability (D001): Likely applicable if dissolved in organic solvents.
Reactivity (D003): Potentially applicable if the vinyl group is unstable; however, standard lab quantities usually do not meet the threshold for D003 unless bulk polymerization occurs.
Toxicity: Treat as toxic.
Final Disposition: The ultimate disposal method by the waste vendor will be High-Temperature Incineration . This ensures the complete destruction of the heterocyclic ring and the vinyl group.
References
PubChem. (n.d.).[2] 1,6-Naphthyridine Compound Summary. National Library of Medicine. Retrieved from [Link]
US Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. Retrieved from [Link]
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Standard reference for handling reactive vinyl compounds).
